Cas no 25747-05-1 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-)

• Product Name: 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-
• CAS No: 25747-05-1
• MF: C₂₀H₁₄N₂O₅S
• MW: 394.400563716888
• CID: 265247
• PubChem ID: 19098
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-
• eriochrome blue black B
• (4E)-4-[(1-hydroxynaphthalen-2-yl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphtalenyl)azo)-
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(1-hydroxy-2-naphthalenyl)diazenyl)-
• 3-Hydroxy-4-((1-hydroxy-2-naphthyl)azo)naphthalene-1-sulphonic acid
• DTXSID5067136
• 3-Hydroxy-4-(1-hydroxy-naphthalen-2-ylazo)-naphthalene-1-sulfonic acid anion
• NS00048310
• T611
• EINECS 247-234-1
• SCHEMBL4596966
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-
• 3-Hydroxy-4-(1-hydroxy-naphthalen-2-ylazo)-naphthalene-1-sulfonic acid
• 25747-05-1
• CHEMBL420168
• BDBM50105976
• 2-hydroxy-1-(1-hydroxy-2-naphthylazo)naphthalene-4-sulfonic acid
• NCI60_004127
• BRDGZOLJYALNOY-UHFFFAOYSA-N
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(1-hydroxy-2-naphthylazo)-

• Inchi： 1S/C20H14N2O5S/c23-17-11-18(28(25,26)27)14-7-3-4-8-15(14)19(17)22-21-16-10-9-12-5-1-2-6-13(12)20(16)24/h1-11,23-24H,(H,25,26,27)/b22-21+
• InChI Key： BRDGZOLJYALNOY-QURGRASLSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=CC=C2C=CC=CC2=C1O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 394.06242
• Monoisotopic Mass: 394.062342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 4.2

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.715
• PSA: 119.55